2-Ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride

• Molecular Formula: C9H20Cl2N2
• Molecular Weight: 227.17 g/mol
• IUPAC Name: 2-ethyl-2,7-diazaspiro[4.4]nonane;dihydrochloride
• InChI: InChI=1S/C9H18N2.2ClH/c1-2-11-6-4-9(8-11)3-5-10-7-9;;/h10H,2-8H2,1H3;2*1H
• InChI Key: CCNVWYREYGBKHQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(C1)CCNC2.Cl.Cl

Description

2-Ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride is a useful research compound. Its molecular formula is C9H20Cl2N2 and its molecular weight is 227.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 9.50 g (0.030 mole) 2-ethyl-7-(phenylmethyl)-2,7-diazaspiro[4.4]nonane dihydrochloride in 100 ml methanol was hydrogenated with 1.0 g 20% palladium on carbon catalyst at 50 psi for 22 hours. After filtration, the solution was concentrated to a syrup and crystallized from acetonitrile to afford 6.66 g of 2-ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride, mp 168°-172° C.

Synthesis routes and methods II

Procedure details

A solution of 9.5 g (0.030 mole) 2-benzyl-7-ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride in 100 ml methanol was hydrogenated with 1.0 g 20% palladium on carbon catalyst at 4.5×105Pa for 22 hours. After filtration, the solution was concentrated to a syrup and crystallized from acetonitrile to afford 6.7 g of 2-ethyl-2,7-diazaspiro[4.4]nonane dihydrochloride, mp 168°-172° C.